Cas no 350687-41-1 (4-(2-quinoxalinyl)benzoic acid)

4-(2-quinoxalinyl)benzoic acid structure
350687-41-1 structure
Product Name:4-(2-quinoxalinyl)benzoic acid
CAS No:350687-41-1
MF:C15H10N2O2
MW:250.252103328705
CID:3140791
PubChem ID:685778
Update Time:2025-04-21

4-(2-quinoxalinyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2-quinoxalinyl)benzoic acid
    • AG-205/12835286
    • 350687-41-1
    • 4-(quinoxalin-2-yl)benzoic acid
    • AK-918/25024003
    • G83286
    • AKOS001757402
    • SR-01000234516-1
    • 4-quinoxalin-2-ylbenzoic acid
    • HMS1546D08
    • TimTec1_004298
    • STK722327
    • SR-01000234516
    • Oprea1_475299
    • Inchi: 1S/C15H10N2O2/c18-15(19)11-7-5-10(6-8-11)14-9-16-12-3-1-2-4-13(12)17-14/h1-9H,(H,18,19)
    • InChI Key: DHDIEDXUEGYLFL-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1C=NC2C=CC=CC=2N=1)=O

Computed Properties

  • Exact Mass: 250.074227566Da
  • Monoisotopic Mass: 250.074227566Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.1Ų
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